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Compound of Interest

Compound Name: ML-60218

Cat. No.: B1676661 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. As a trusted partner in your scientific

endeavors, we provide essential information that extends beyond the product itself. This guide

outlines the proper disposal procedures for ML-60218, ensuring the safe management of this

compound and its associated waste.

ML-60218 is a potent small molecule inhibitor of RNA polymerase III and should be handled as

a hazardous chemical.[1] While a specific Safety Data Sheet (SDS) is typically provided to

institutions upon purchase, this guide offers a comprehensive framework for its disposal based

on general best practices for hazardous chemical waste.

Immediate Safety and Handling
Before commencing any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of solid ML-60218 and its solutions should be conducted in a certified

chemical fume hood to prevent inhalation.

Quantitative Data Summary
For safe and informed handling, key quantitative data for ML-60218 are summarized below.
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Property Value Source

Molecular Formula C₁₉H₁₅Cl₂N₃O₂S₂ [1][2]

Molecular Weight 452.4 g/mol [1]

Solubility in DMSO Approx. 10 mg/mL [1]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1]

Step-by-Step Disposal Protocol
The proper disposal of ML-60218 and its contaminated materials is crucial for laboratory safety

and environmental protection. The following protocol provides a step-by-step guide for its

management as hazardous chemical waste.

1. Waste Segregation:

Crucial Step: Do not mix ML-60218 waste with other chemical or biological waste streams.

Collect all materials contaminated with ML-60218, including unused solid compound,

solutions, contaminated pipette tips, gloves, and weighing papers, in a dedicated and clearly

labeled hazardous waste container.[3][4]

2. Container Management:

Container Type: Use a chemically resistant, leak-proof container with a secure screw-top lid.

High-density polyethylene (HDPE) containers are generally suitable for this purpose.[3]

Labeling: The container must be clearly labeled as "Hazardous Waste." The label should

also include:

The full chemical name: 2-chloro-N-[3-(5-chloro-3-methylbenzo[b]thien-2-yl)-1-methyl-1H-

pyrazol-5-yl]-benzenesulfonamide

The CAS Number: 577784-91-9
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The approximate quantity of waste.

The date the waste was first added to the container.

3. Waste Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

This area should be well-ventilated and away from general laboratory traffic.

4. Disposal of Empty Containers:

Empty containers that originally held ML-60218 must also be treated as hazardous waste

unless they have been triple-rinsed.

The first rinse should be with a suitable solvent (e.g., ethanol or acetone), and this rinsate

must be collected and disposed of as hazardous chemical waste.[3] Subsequent rinses with

soap and water can follow.

5. Professional Waste Disposal:

Critical Procedure: The ultimate disposal of ML-60218 waste must be handled by a licensed

and certified chemical waste management company.[4]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste container.

Provide the EHS office and the waste disposal company with a complete and accurate

description of the waste, including the chemical name and any other relevant safety

information.

6. Documentation:

Maintain a detailed record of the disposal process, including the chemical name, quantity of

waste generated, and the date of pickup by the waste management service. This

documentation is essential for regulatory compliance.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ML-60218.
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Caption: Workflow for the safe and compliant disposal of ML-60218.

By adhering to these procedures, you contribute to a safe and environmentally responsible

research setting. For further specific guidance, always consult the Safety Data Sheet provided

by the manufacturer and your institution's chemical hygiene plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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